Cas no 70076-13-0 (2-Propenoic acid, 3-amino-3-(4-pyridinyl)-, ethyl ester)

• Product name: 2-Propenoic acid, 3-amino-3-(4-pyridinyl)-, ethyl ester
• CAS No: 70076-13-0
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 547759
• PubChem ID: 68430432

2-Propenoic acid, 3-amino-3-(4-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-amino-3-(4-pyridinyl)-, ethyl ester
• ethyl 3-amino-3-pyridin-4-ylprop-2-enoate
• ethyl 3-amino-3-(pyridin-4-yl)prop-2-enoate
• DTXSID00738331
• 70076-13-0
• SCHEMBL2891426

• Inchi： InChI=1S/C10H12N2O2/c1-2-14-10(13)7-9(11)8-3-5-12-6-4-8/h3-7H,2,11H2,1H3
• InChI Key： WUEKQHYQJKJYNW-UHFFFAOYSA-N
• SMILES： CCOC(=O)C=C(C1=CC=NC=C1)N

Computed Properties

• Exact Mass: 192.08996
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 65.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters